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Compound of Interest

Compound Name: N-(Mercaptomethyl)acetamide

Cat. No.: B15246215

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the current-state of knowledge on N-
(Mercaptomethyl)acetamide. Despite its simple structure, publicly available scientific literature
on this compound is notably scarce, precluding an in-depth review of its biological activities and
mechanisms of action at this time. This document summarizes the available physicochemical
data and proposes a viable synthetic route based on established methodologies for related
compounds.

Physicochemical Properties

N-(Mercaptomethyl)acetamide, with the IUPAC name N-(sulfanylmethyl)acetamide, is a small
molecule containing both an amide and a thiol functional group. These groups suggest
potential for hydrogen bonding and coordination with metal ions. Basic physicochemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C3H7NOS

Molecular Weight 105.16 g/mol

Canonical SMILES CC(=O)NCSs

IUPAC Name N-(sulfanylmethyl)acetamide

XLogP3 -0.1

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor
ydrog p 5 [1]
Count

Synthesis of N-(Mercaptomethyl)acetamide

While no specific, detailed experimental protocol for the synthesis of N-
(Mercaptomethyl)acetamide was found in the reviewed literature, a plausible and established
method can be adapted from the synthesis of S-acetamidomethyl-L-cysteine.[2] This approach
involves the reaction of a thiol with N-(hydroxymethyl)acetamide. In this case, as N-
(Mercaptomethyl)acetamide is the target, a more direct approach starting from acetamide
and formaldehyde to generate N-(hydroxymethyl)acetamide, followed by reaction with a thiol
source, is proposed. A generalized workflow for such a synthesis is depicted below.
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Step 1: Formation of N-(hydroxymethyl)acetamide

Step 2: Thiolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(Mercaptomethyl)acetamide: A Review of Available
Data and Synthetic Approaches]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15246215#n-mercaptomethyl-acetamide-literature-
review-and-key-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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